2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]ethane-1-sulfonamido

• IUPAC Name: N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-1-methyl-2-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C19H23N3O4S/c1-13(2)19-21-18(12-22(19)3)27(24,25)20-11-16(23)14-6-8-15(9-7-14)17-5-4-10-26-17/h4-10,12-13,16,20,23H,11H2,1-3H3
• InChI Key: GAKSPDBVMQACAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CN1C)S(=O)(=O)NCC(C2=CC=C(C=C2)C3=CC=CO3)O
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol
• CAS No.: 2097922-49-9

Description

2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]ethane-1-sulfonamido is a useful research compound. Its molecular formula is C19H23N3O4S and its molecular weight is 389.47. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactions

Copper/Silver-Mediated Cascade Reactions :A study by Li and Liu (2014) demonstrates the efficient construction of 2-sulfonylbenzo[b]furans from readily available trans-2-hydroxycinnamic acids and sodium sulfinates, mediated by a CuCl2·2H2O/AgTFA system. This protocol offers a one-step access to a series of products via a protodecarboxylation/C-S bond formation/C-O bond formation cascade, showcasing a methodology that could be relevant to the synthesis or functionalization of the compound (Li & Liu, 2014).

Sulfone-Based Strategy for Furan Derivatives :Haines et al. (2011) developed a strategy to prepare 2,4-disubstituted furans by treating a dibromophenylsulfonyl propene with 1,3-diketones. This approach, involving deacetylation and selectivity based on steric demands, facilitates the elaboration of the substituent in position 4 through various reactions. Such methodologies may be applicable in synthesizing or modifying similar complex molecules (Haines et al., 2011).

Biocatalysis in Drug Metabolism

Microbial-Based Surrogate Biocatalytic System :Zmijewski et al. (2006) demonstrated the use of Actinoplanes missouriensis in producing mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator. This biocatalysis approach provides a novel way to generate metabolites for structural characterization, offering insights into the metabolism of complex molecules and potentially guiding the development of new therapeutic agents (Zmijewski et al., 2006).

Electrophilic Substitution Reactions

Electrophilic Substitution in Imidazoles :Vlasova, Aleksandrov, and El’chaninov (2010) investigated the electrophilic substitution reactions of 2-phenyl-5-(2-furyl)- and 2-phenyl-5-(2-thienyl)imidazoles, synthesizing N-methyl derivatives and studying their reactions with electrophiles. This research highlights the chemical reactivity of furan and thiophene rings, which could be relevant to understanding the reactivity of the compound (Vlasova et al., 2010).